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Compound of Interest

Compound Name: 1,3-Dioleylglycerylether

Cat. No.: B15602132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental protocols for 1,3-Dioleylglycerylether. Given the limited availability

of data for this specific diether lipid, this guide draws upon established knowledge of analogous

1,3-dialkyl glycerol ethers to present a thorough and practical resource.

Chemical Structure and Properties
1,3-Dioleylglycerylether is a diether lipid in which two oleyl groups are attached to the C1 and

C3 positions of a glycerol backbone via ether linkages. The oleyl group is a monounsaturated

C18 alkyl chain with a cis-double bond at the C9 position.

IUPAC Name: 1,3-bis(((Z)-octadec-9-en-1-yl)oxy)propan-2-ol

Synonyms: 1,3-Di-(cis-9-octadecenyl)-glyceryl ether, 1,3-Dioleyl-rac-glycerol ether

The structure of 1,3-Dioleylglycerylether is depicted below:

Caption: Chemical structure of 1,3-Dioleylglycerylether.
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Quantitative data for 1,3-Dioleylglycerylether is not readily available in the literature. The

following table summarizes the key physicochemical properties, with estimated values based

on its constituent parts (glycerol and oleyl alcohol) and data from analogous long-chain dialkyl

glycerol ethers.

Property Value Notes

Molecular Formula C₃₉H₇₆O₃

Molecular Weight 609.03 g/mol

Appearance

Likely a colorless to pale

yellow, viscous liquid or waxy

solid at room temperature.

Based on properties of similar

lipids.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents like

hexane, chloroform, and

diethyl ether.

Ether lipids are generally

hydrophobic.

Melting Point
Estimated to be in the range of

20-30 °C.

The presence of the cis-double

bond in the oleyl chains will

lower the melting point

compared to its saturated

counterpart, 1,3-

distearylglycerylether.

Boiling Point > 300 °C at reduced pressure.
High molecular weight and low

volatility are expected.

Density ~0.89 g/cm³
Estimated based on similar

long-chain lipids.

Experimental Protocols
Synthesis of 1,3-Dialkyl Glycerol Ethers
A common and effective method for the synthesis of 1,3-dialkyl glycerol ethers is the

Williamson ether synthesis. The following is a generalized protocol that can be adapted for the

synthesis of 1,3-Dioleylglycerylether.[1]
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Reaction Scheme:

2 R-X + C₃H₅(OH)₃ + 2 NaH → R-O-CH₂(CHOH)CH₂-O-R + 2 NaX + 2 H₂ (where R = oleyl, X

= Br or I)
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Reactants

Reaction Conditions Products & Purification

Glycerol

Aprotic Solvent (e.g., THF, DMF)Oleyl Halide (R-X)

Strong Base (e.g., NaH)

Elevated Temperature (e.g., 60-80 °C) Inert Atmosphere (e.g., N₂, Ar) 1,3-Dioleylglycerylether Column Chromatography
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Biosynthesis

Membrane Functions

Signaling Roles

DHAP

Alkyl-DHAP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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